Mercaptopurine disulfide

Description

Mercaptopurine disulfide, also known as 6-Mercaptopurine disulfide, is a chemical compound with the molecular formula C10H6N8S2 and a molecular weight of 302.34 g/mol . Synonyms for this compound include 6,6'-Dithiodi-9H-purine and Bis(6-purinyl) disulfide . It appears as a yellow to dark yellow solid . Mercaptopurine disulfide is slightly soluble in aqueous base and dimethyl sulfoxide (DMSO) when heated . It is typically stored in a refrigerator .

This compound can be utilized as a working standard or secondary reference standard, often requiring additional internal validation in accordance with FDA regulations and guidelines . Suppliers such as Sigma-Aldrich and TRC offer it as a reference standard . It is related to the antineoplastic agent Mercaptopurine, which is used to treat acute lymphocytic leukemia . Mercaptopurine is an antimetabolite antineoplastic agent with immunosuppressant properties that interferes with nucleic acid synthesis by inhibiting purine metabolism .

Another related compound is Azathioprine, an immunosuppressant and antimetabolite .

• CAS No.: 49808-20-0
• Product Name: Mercaptopurine disulfide
• Molecular Formula: C10H6N8S2
• Molecular Weight: 302.3 g/mol
• IUPAC Name: 6-(7H-purin-6-yldisulfanyl)-7H-purine
• Standard InChI: InChI=1S/C10H6N8S2/c1-11-5-7(13-1)15-3-17-9(5)19-20-10-6-8(14-2-12-6)16-4-18-10/h1-4H,(H,11,13,15,17)(H,12,14,16,18)
• Standard InChIKey: ULNKLXSTZWVSJH-UHFFFAOYSA-N
• SMILES: C1=NC2=C(N1)C(=NC=N2)SSC3=NC=NC4=C3NC=N4
• Canonical SMILES: C1=NC2=C(N1)C(=NC=N2)SSC3=NC=NC4=C3NC=N4
• Appearance: Yellow Solid
• Purity: > 95%
• Synonyms: 6-Mercaptopurine Disulfide; 6,6'-Dithiodi-9H-purine; 6,6'-Dithiodi-purine; Bis(6-purinyl) disulfide; 1,2-Di(9H-purin-6-yl)disulfane; NSC 166569; NSC 77640
• PubChem Compound: 471826
• Last Modified: Apr 15 2024